![molecular formula C8H10O3 B009698 Furfuryl glycidyl ether CAS No. 5380-87-0](/img/structure/B9698.png)
Furfuryl glycidyl ether
Overview
Description
Furfuryl glycidyl ether (FGE) is a versatile organic compound with a wide range of applications in the laboratory. It is an ether of furfuryl alcohol and glycidol and is widely used as a reagent in organic synthesis. FGE has been used in a variety of scientific research applications, including the synthesis of polymers and the development of new catalysts. The mechanism of action of FGE, its biochemical and physiological effects, and the advantages and limitations for laboratory experiments are discussed in In addition, possible future directions for FGE research are explored.
Scientific Research Applications
Synthesis of Thermoreversible Cross-Linked Polyepichlorohydrin Elastomers : FGE can be used to synthesize thermoreversible cross-linked polyepichlorohydrin elastomers. These elastomers can be used as structural materials, capable of being remolded and self-healed without loss of performance (Deng Ming et al., 2018).
Synthesis of Aliphatic Polycarbonates : FGE is used in the synthesis of aliphatic polycarbonates with varying content, suitable for reversible functionalization and cross-linking (Jeannette Hilf et al., 2015).
Self-Healable Interfaces in Composite Materials : It is used to introduce furan groups into epoxy systems, creating self-healable interfaces in carbon fiber-epoxy composite materials (W. Zhang, J. Duchet, & J. Gérard, 2014).
Biorenewable Fuel Additives : Furfuryl ethers, efficiently produced via an etherification reaction of furfuryl alcohol and short chain alkyl alcohols, are significant as biorenewable fuel additives (D. R. Chaffey et al., 2018).
Solid Polymer Electrolytes for Batteries : Crosslinked poly(allyl glycidyl ether) with furfuryl mercaptan is used as a solid polymer electrolyte for Li-S batteries, exhibiting favorable performance (Y. L. Mallela et al., 2020).
Improvement in Epoxy Resin Properties : FGE is a good diluent for epoxy resin, increasing tensile strength, impact strength, and glass transition temperature (Wandeng Li, 2009).
Selective Functionalization Reactions : FGE is a versatile monomer for the preparation of reversibly cross-linkable nanostructured materials and a powerful tool for selective functionalization reactions, including surface modification (T. Rudolph et al., 2014).
Preparation of Self-Healable and Ultrahydrophobic Materials : FGE is used in the preparation of self-healable and ultrahydrophobic polyurethane-POSS hybrid materials, which show a remarkable increase in water contact angle (P. Behera, Prantik Mondal, & N. Singha, 2018).
Enhancement of Drug Solubility and Injectable Hydrogel Platforms : The copolymer PFGE-b-PGGE enhances nifuratel solubility and forms injectable and self-healable hydrogel platforms for gynaecological therapies (Piotr Ziemczonek et al., 2021).
Mechanism of Action
Safety and Hazards
Furfuryl glycidyl ether should be handled with care to avoid ingestion and inhalation . Personal protective equipment should be worn and adequate ventilation should be ensured . Contact with skin, eyes, and clothing should be avoided . It should be stored in a dry, cool, and well-ventilated place, protected from light and moisture .
Future Directions
Furfuryl glycidyl ether has potential applications in the synthesis of thermoreversible polyepichlorohydrin elastomers . These elastomers could be remolded and self-healed without loss of performance . This opens up new possibilities for the use of this compound in the development of high-performance materials .
Properties
IUPAC Name |
2-(oxiran-2-ylmethoxymethyl)furan | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10O3/c1-2-7(10-3-1)4-9-5-8-6-11-8/h1-3,8H,4-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUGWIVARLJMKDM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(O1)COCC2=CC=CO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90968589 | |
Record name | 2-{[(Oxiran-2-yl)methoxy]methyl}furan | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90968589 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
5380-87-0 | |
Record name | 2-[(2-Oxiranylmethoxy)methyl]furan | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5380-87-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Furfuryl glycidyl ether | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005380870 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-{[(Oxiran-2-yl)methoxy]methyl}furan | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90968589 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-[(2,3-epoxypropoxy)methyl]furan | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.023.974 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the molecular formula and weight of FGE?
A1: FGE has a molecular formula of C8H10O3 and a molecular weight of 154.16 g/mol.
Q2: What spectroscopic data is available for FGE?
A2: FGE can be characterized using techniques like Fourier transform infrared spectroscopy (FTIR) and nuclear magnetic resonance (1H NMR) spectroscopy. FTIR helps identify functional groups, while 1H NMR provides insights into the arrangement of hydrogen atoms within the molecule. []
Q3: What makes FGE attractive for material applications?
A3: FGE possesses a unique combination of a reactive epoxy group and a furan ring. The epoxy group allows for polymerization and crosslinking reactions, while the furan ring enables reversible modifications via Diels-Alder chemistry. [, , ]
Q4: How does the presence of the furan ring in FGE contribute to its material properties?
A4: The furan ring in FGE enables the creation of thermally reversible crosslinked networks through Diels-Alder reactions with maleimide-containing compounds. This reversibility is crucial for developing self-healing materials. [, , , , , ]
Q5: What is the significance of using FGE in synthesizing poly(propylene carbonate) (PPC)?
A5: FGE, when copolymerized with carbon dioxide and propylene oxide, introduces cross-linking points into the PPC structure. This enhances the thermal and dimensional stability of the resulting copolymer, addressing the brittleness often associated with PPC. [, ]
Q6: How does FGE contribute to the development of self-healing epoxy resins?
A6: FGE acts as a reactive diluent and introduces furan functionality within the epoxy resin network. Upon reaction with bismaleimides, thermally reversible Diels-Alder crosslinks are formed, enabling the resin to self-heal at elevated temperatures. [, , , ]
Q7: Can FGE be used to modify the properties of existing polymers?
A7: Yes, FGE can be incorporated into various polymer systems. For example, it can be used to modify polysulfone (PSU) to improve its crack resistance by creating a thermoplastic-enriched interpenetrating network. []
Q8: What role does FGE play in forming core-crosslinked micelles?
A8: FGE can be incorporated into amphiphilic block copolymers, forming the hydrophobic core of micelles in aqueous solutions. The furan rings in the core can be crosslinked using bismaleimides via Diels-Alder chemistry, enhancing the micelle's stability. [, , ]
Q9: Can FGE be used to create stimuli-responsive materials?
A9: Yes, by incorporating FGE into polymer networks, stimuli-responsive hydrogels can be created. For instance, FGE-modified gelatin hydrogels crosslinked with bismaleimides exhibited pH and salt-responsive swelling behavior. []
Q10: How does FGE contribute to the development of biocompatible materials?
A10: FGE has been successfully used to modify biopolymers like gelatin and chitosan. The furan functionality allows for further modification, potentially creating biocompatible and biodegradable materials for biomedical applications. [, ]
Q11: How is FGE synthesized?
A11: FGE is typically synthesized via the reaction of furfuryl alcohol with epichlorohydrin. This reaction can be facilitated using various catalysts, and the choice of catalyst influences the reaction conditions and purity of the FGE product. [, ]
Q12: How can the molecular weight of FGE-containing polymers be controlled?
A12: Techniques like living anionic ring-opening polymerization (AROP) offer precise control over molecular weight and dispersity of FGE-containing polymers. This control is vital for tailoring material properties. [, , ]
Q13: What analytical methods are used to characterize FGE and its derivatives?
A13: Alongside FTIR and 1H NMR, techniques like size exclusion chromatography (SEC), differential scanning calorimetry (DSC), and thermogravimetric analysis (TGA) are employed to determine molecular weight distribution, thermal transitions, and degradation profiles, respectively. [, , , , ]
Q14: Can computational methods be used to study FGE and its polymers?
A14: Yes, molecular dynamics (MD) simulations provide valuable insights into the structure-property relationships of FGE-containing polymers. These simulations help predict and optimize material properties based on their molecular composition. []
Q15: What makes FGE a promising candidate for sustainable material development?
A15: FGE can be derived from renewable resources like furfural, a byproduct of biomass processing. Utilizing FGE in polymer synthesis aligns with the growing emphasis on sustainable and bio-based materials. [, ]
Q16: What are potential future directions for FGE research?
A16: Further exploration of FGE in drug delivery systems, shape-memory materials, and stimuli-responsive coatings hold promise. Continued research on its biocompatibility and biodegradability is crucial for advancing biomedical applications. [, , , , ]
Q17: What are the limitations of current FGE research?
A17: While promising, FGE research is still developing. Further investigations on long-term stability, mechanical properties under various conditions, and potential environmental impact are needed. [, ]
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.